Purine 2'-deoxyribonucleoside triphosphates

Purine 2'-deoxyribonucleoside triphosphates (dNTPs) are essential components in the synthesis of DNA and are widely used in molecular biology, genetics research, and biotechnology applications. These molecules include dAMP, dCMP, dGMP, dIMP, dTMP, and dUMP, each carrying a purine base at the 2'-position of deoxyribose. They serve as fundamental reagents for PCR (Polymerase Chain Reaction), DNA sequencing, cloning, and gene amplification techniques. Additionally, they are crucial in the development of in vitro transcription systems and cell-free protein synthesis platforms due to their ability to efficiently participate in nucleotide-dependent enzymatic reactions. The high-purity dNTPs ensure accurate base pairing during replication and transcription processes, making them indispensable for precise genetic analysis and manipulation experiments. They are typically supplied as mixtures or individually pure forms suitable for various experimental conditions, including stringent PCR protocols where purity and consistency are critical factors.